Cas no 1806364-88-4 (1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one
• CAS No: 1806364-88-4
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 5000346
• Update Time: 2025-05-30

1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one

• Inchi： 1S/C11H12Cl2O/c1-7-4-3-5-9(10(7)6-12)11(13)8(2)14/h3-5,11H,6H2,1-2H3
• InChI Key： UDVJFXXZYHPOEV-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one

Comprehensive Guide to 1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one (CAS No. 1806364-88-4): Properties, Applications, and Market Insights

1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one (CAS No. 1806364-88-4) is a specialized organic compound with a unique molecular structure that makes it valuable in various chemical synthesis processes. This compound, often referred to in research circles for its distinct chloromethyl and methylphenyl functional groups, has garnered attention due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its CAS number 1806364-88-4 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates.

The chemical structure of 1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one features a propan-2-one backbone substituted with chlorine and a chloromethyl-containing aromatic ring. This configuration contributes to its reactivity, making it a versatile building block in organic synthesis. Researchers often explore its use in constructing complex molecules, particularly in the development of novel compounds with potential biological activity. The presence of both chloro and methyl groups allows for diverse chemical transformations, a feature highly valued in modern synthetic chemistry.

In recent years, the demand for specialized intermediates like CAS 1806364-88-4 has grown significantly, driven by advancements in pharmaceutical research and the need for more efficient synthetic routes. The compound's chloromethylphenyl moiety is particularly interesting to medicinal chemists designing new drug candidates. Its structural features align with current trends in fragment-based drug discovery, where researchers focus on small, well-defined molecular fragments that can be optimized into lead compounds.

The synthesis and handling of 1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one require specialized knowledge in organic chemistry techniques. Proper storage conditions, typically under inert atmosphere and at controlled temperatures, are essential to maintain the compound's stability. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify the purity and identity of this material, especially when used in sensitive applications like pharmaceutical intermediate production.

From an industrial perspective, CAS 1806364-88-4 represents an important intermediate in fine chemical manufacturing. Companies specializing in custom synthesis often include this compound in their portfolios to serve the growing needs of research institutions and pharmaceutical developers. The global market for such specialized intermediates continues to expand, with particular growth in regions with strong pharmaceutical and biotechnology sectors.

Environmental and safety considerations are paramount when working with 1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one. While not classified as extremely hazardous, proper laboratory practices must be followed, including the use of appropriate personal protective equipment and engineering controls. Researchers frequently search for information about the compound's safety data, handling procedures, and disposal methods, reflecting the scientific community's commitment to responsible chemical management.

The future outlook for 1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one appears promising, particularly as synthetic methodologies continue to evolve. Recent publications have explored its potential in catalytic reactions and as a precursor for more complex architectures. The compound's CAS number 1806364-88-4 frequently appears in patent literature, indicating ongoing interest from both academic and industrial researchers.

For laboratories considering working with this material, sourcing high-quality 1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one is crucial. Reputable suppliers typically provide detailed specifications including purity levels, analytical data, and storage recommendations. The compound's price and availability can vary depending on market demand and production scales, making it important for potential users to establish reliable supply chains.

In conclusion, 1-Chloro-1-(2-(chloromethyl)-3-methylphenyl)propan-2-one (CAS No. 1806364-88-4) represents an important tool in modern chemical synthesis. Its unique combination of functional groups and reactivity profile makes it valuable across multiple research and industrial applications. As chemical science advances, compounds like this will continue to play a vital role in developing new materials and bioactive molecules that address current and future challenges in healthcare and technology.